N-[3-chloro-4-(1-piperidinyl)phenyl]-2,2-diphenylacetamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C25H25ClN2O/c26-22-18-21(14-15-23(22)28-16-8-3-9-17-28)27-25(29)24(19-10-4-1-5-11-19)20-12-6-2-7-13-20/h1-2,4-7,10-15,18,24H,3,8-9,16-17H2,(H,27,29)
• InChI Key: ZFSCGMYXJOALME-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)Cl
• Molecular Formula: C25H25ClN2O
• Molecular Weight: 404.9 g/mol

Description

N-[3-chloro-4-(1-piperidinyl)phenyl]-2,2-diphenylacetamide, commonly known as C17H20ClN, is a chemical compound that belongs to the class of amides. It has been extensively studied for its potential use in scientific research, specifically in the field of pharmacology.

Mechanism of Action

The exact mechanism of action of C17H20ClN is not fully understood. However, it is believed to act by binding to the voltage-gated sodium channels in the central nervous system, thereby inhibiting the influx of sodium ions and reducing neuronal excitability. This results in the suppression of pain and seizures.
Biochemical and Physiological Effects:
C17H20ClN has been found to exhibit potent analgesic and anticonvulsant effects in animal models. Additionally, it has been shown to have anxiolytic and antidepressant effects. However, further studies are needed to fully understand the biochemical and physiological effects of C17H20ClN.

Advantages and Limitations for Lab Experiments

One of the main advantages of using C17H20ClN in lab experiments is its potent analgesic and anticonvulsant properties. Additionally, it has been found to have anxiolytic and antidepressant effects, making it a potential candidate for the development of new drugs for the treatment of anxiety and depression. However, one of the main limitations of using C17H20ClN in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of C17H20ClN. One potential direction is the development of new drugs based on the structure of C17H20ClN for the treatment of pain, epilepsy, anxiety, and depression. Additionally, further studies are needed to fully understand the mechanism of action, biochemical and physiological effects, and potential toxicity of C17H20ClN. Finally, the development of new synthesis methods for C17H20ClN may lead to improved yields and purity of the compound, making it more accessible for scientific research.

Scientific Research Applications

C17H20ClN has been extensively studied for its potential use in scientific research, specifically in the field of pharmacology. It has been found to exhibit potent analgesic and anticonvulsant properties, making it a potential candidate for the development of new drugs for the treatment of pain and epilepsy. Additionally, it has been studied for its potential use in the treatment of anxiety and depression.